Cas no 2137564-35-1 (2H-1,2,3-Triazole-2-acetonitrile, 4-amino-α-ethyl-)

• Product Name: 2H-1,2,3-Triazole-2-acetonitrile, 4-amino-α-ethyl-
• CAS No: 2137564-35-1
• MF: C₆H₉N₅
• MW: 151.169159650803
• CID: 5297655
• PubChem ID: 165463317
• Update Time: 2025-07-12

2H-1,2,3-Triazole-2-acetonitrile, 4-amino-α-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-2-acetonitrile, 4-amino-α-ethyl-
• 2-(4-amino-2H-1,2,3-triazol-2-yl)butanenitrile
• 2137564-35-1
• EN300-783841

• Inchi： 1S/C6H9N5/c1-2-5(3-7)11-9-4-6(8)10-11/h4-5H,2H2,1H3,(H2,8,10)
• InChI Key： MBCBAAJUNNODTP-UHFFFAOYSA-N
• SMILES： N1(C(C#N)CC)N=CC(N)=N1

Computed Properties

• Exact Mass: 151.08579531g/mol
• Monoisotopic Mass: 151.08579531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.5Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 359.6±48.0 °C(Predicted)
• pka: 1.41±0.15(Predicted)